Cas no 1314931-89-9 (1-Cyclobutyl-2-nitroethan-1-one)

• Product Name: 1-Cyclobutyl-2-nitroethan-1-one
• CAS No: 1314931-89-9
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 6211635
• PubChem ID: 55282762
• Update Time: 2025-10-29

1-Cyclobutyl-2-nitroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-2-nitroethan-1-one
• AKOS006344161
• 1314931-89-9
• 1-Cyclobutyl-2-nitroethan-1-one

• Inchi： 1S/C6H9NO3/c8-6(4-7(9)10)5-2-1-3-5/h5H,1-4H2
• InChI Key： FVFNPVGJWVPBBT-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])C1CCC1

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-Cyclobutyl-2-nitroethan-1-one

Exploring the Properties and Applications of 1-Cyclobutyl-2-nitroethan-1-one (CAS No. 1314931-89-9)

1-Cyclobutyl-2-nitroethan-1-one (CAS No. 1314931-89-9) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a cyclobutyl ring attached to a nitroethane moiety, serves as a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and material science, where its reactive nitro group and compact cyclobutane framework offer intriguing possibilities.

The molecular structure of 1-Cyclobutyl-2-nitroethan-1-one combines the stability of a four-membered ring with the versatility of a nitroketone functional group. This combination makes it a promising candidate for designing novel bioactive molecules. Recent studies highlight its role in the synthesis of small-molecule inhibitors and heterocyclic compounds, which are critical in developing treatments for various diseases. The compound's CAS number 1314931-89-9 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the key advantages of 1-Cyclobutyl-2-nitroethan-1-one is its compatibility with modern green chemistry principles. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. This aligns with the global trend toward sustainable chemical manufacturing, a topic of high interest in both academic and industrial circles. The compound's nitro group also allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In the pharmaceutical industry, 1-Cyclobutyl-2-nitroethan-1-one is being investigated for its potential in targeted drug delivery systems. Its compact structure and chemical reactivity make it suitable for conjugating with drug molecules, enhancing their bioavailability and efficacy. Additionally, the compound's cyclobutyl ring is a sought-after motif in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. These applications underscore the compound's relevance in addressing current challenges in healthcare.

The market for 1-Cyclobutyl-2-nitroethan-1-one is expected to grow as demand for innovative chemical intermediates rises. Suppliers and manufacturers are increasingly listing this compound under its CAS 1314931-89-9 identifier, catering to the needs of research institutions and pharmaceutical companies. Quality control and scalability of production are critical factors driving its adoption, with a focus on ensuring high purity and consistency for laboratory and industrial use.

From a synthetic perspective, 1-Cyclobutyl-2-nitroethan-1-one offers a versatile platform for multi-step organic synthesis. Chemists are leveraging its nitroketone functionality to construct complex molecular architectures, including natural product analogs and functional materials. The compound's reactivity under mild conditions makes it a preferred choice for reactions requiring precision and control, such as cascade cyclizations and cross-coupling reactions.

In conclusion, 1-Cyclobutyl-2-nitroethan-1-one (CAS No. 1314931-89-9) represents a fascinating intersection of chemistry and innovation. Its applications span drug discovery, sustainable synthesis, and advanced materials, making it a compound of significant interest in contemporary research. As scientific inquiries into its properties and uses continue, this molecule is poised to play a pivotal role in shaping the future of chemical and pharmaceutical sciences.